Cas no 77-10-1 (Piperidine,1-(1-phenylcyclohexyl)-)

• Product Name: Piperidine,1-(1-phenylcyclohexyl)-
• CAS No: 77-10-1
• MF: C₁₇H₂₅N
• MW: 243.38710474968
• CID: 563770
• PubChem ID: 329820005
• Update Time: 2025-06-13

Piperidine,1-(1-phenylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-(1-phenylcyclohexyl)-
• ***
• PCP (Phencyclidine) solution
• Phencyclidine
• 1-(1-phenylcyclohexyl)piperidine
• Angel dust
• Fenciclidina
• PCP
• Phencyclidinum
• Sernyl
• Cl 395
• HOG
• PCP (anesthetic)
• PHENCYCLIDINE [VANDF]
• Killer weed
• Gorilla biscuits
• Supergrass
• Oprea1_593450
• C07575
• Crystal joints
• Good (Street Name)
• GP 121
• Horse tranquilizer
• LBJ
• Sheets
• Rocket fuel [Street Name]
• Sherman
• Pits
• Peace weed
• DTXSID6023446
• PDSP1_001675
• Elysion (Salt/Mix)
• Phencyclidine; PCP
• SMR001338811
• Zombie dust
• PDSP2_001658
• DB03575
• 5-20-02-00078 (Beilstein Handbook Reference)
• Dust, Angel
• NS00008732
• Sernylan (Salt/Mix)
• CJs
• Cyclones
• Phencyclidinum [INN-Latin]
• Whack
• BDBM83449
• Magic mist
• 2pcp
• Rocket fuel (Street Name)
• UNII-J1DOI7UV76
• Whacky weed
• Fenciclidina [INN-Spanish]
• Cadillac
• Monkey tranquilizer
• Snorts
• CI-395
• DEA No. 7471
• Hog Dust
• DTXCID703446
• PHENCYCLIDINE [INN]
• Green tea leaves
• Sernyl (Salt/Mix)
• Tranks
• Epitope ID:180852
• PCP hydrochloride
• Animal tranquilizer
• HSDB 6472
• Phencyclidine [INN:BAN]
• Stardust
• Mint dew
• Phenylcyclidine
• Surfer
• Peace pill
• Phencyclidine hydrochloride (Salt/Mix)
• Monkey dust
• Phencycline
• Selma
• cid_9795678
• 77-10-1
• Cycline
• Phencyclidine (PCP) 1.0 mg/ml in Methanol
• Elephant tranquilizer
• PHENCYCLIDINE [WHO-DD]
• MLS002320664
• 1-(1-phenylcyclohexyl)piperidine;hydrochloride
• Super Kool
• Q407324
• Good [Street Name]
• KJ
• Crystal
• Kay Jay
• CHEMBL275528
• AKOS015902745
• 101887-87-0
• Superweed
• Superjoint
• Horse tracks
• Tic Tac
• NCGC00247332-01
• 1-(PHENYL-1-CYCLOHEXYL)PIPERIDINE
• PHENCYCLIDINE [HSDB]
• SCHEMBL42022
• GTPL4282
• Phencylidine
• CHEBI:8058
• Peace
• J1DOI7UV76
• Mint weed
• Dust
• Scuffle
• J4.441E
• PHENCYCLIDINE [MI]
• Cl-395
• Angel hair
• 1-(1-phenylcyclohexyl) piperidine
• Busy bee
• Wobble weed
• Aurora borealis
• Piperidine, 1-(1-phenylcyclohexyl)-
• Goon
• Mist
• BRN 1287039
• Angel mist

• MDL： MFCD00055598
• Inchi： 1S/C17H25N/c1-4-10-16(11-5-1)17(12-6-2-7-13-17)18-14-8-3-9-15-18/h1,4-5,10-11H,2-3,6-9,12-15H2
• InChI Key： JTJMJGYZQZDUJJ-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)C1(C2C=CC=CC=2)CCCCC1

Computed Properties

• Exact Mass: 243.19900
• Monoisotopic Mass: 243.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.013±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 46.5 ºC
• Boiling Point: bp1.0 135-137°
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: 1.5000 (estimate)
• PSA: 3.24000
• LogP: 4.26980
• Color/Form: 1.0 mg/mL in methanol

Piperidine,1-(1-phenylcyclohexyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN 2811
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 16-36/37-45
• Hazardous Material Identification：
• Safety Term：6.1(a)
• Packing Group：I
• Risk Phrases：R23/24/25; R39/23/24/25
• HazardClass：6.1(a)
• PackingGroup：I
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Piperidine,1-(1-phenylcyclohexyl)-

Recent Advances in the Study of Piperidine,1-(1-phenylcyclohexyl)- (CAS 77-10-1): Implications for Chemical Biology and Pharmaceutical Research

Piperidine,1-(1-phenylcyclohexyl)- (CAS 77-10-1), a compound of significant interest in chemical biology and pharmaceutical research, has recently been the focus of several groundbreaking studies. This compound, known for its unique structural and pharmacological properties, has been investigated for its potential applications in drug discovery, neuropharmacology, and synthetic chemistry. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

Recent studies have highlighted the role of Piperidine,1-(1-phenylcyclohexyl)- as a key intermediate in the synthesis of novel psychoactive substances (NPS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of NMDA receptor antagonists, which are being explored for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's binding affinity and selectivity for NMDA receptor subtypes.

In addition to its pharmacological applications, Piperidine,1-(1-phenylcyclohexyl)- has also been investigated for its chemical properties. A recent report in Organic Letters detailed a novel synthetic pathway for this compound, leveraging catalytic hydrogenation and chiral resolution techniques to achieve high enantiomeric purity. This advancement is particularly significant for the pharmaceutical industry, where enantiopure compounds are often required for drug development.

Another area of interest is the compound's potential role in the treatment of chronic pain. A 2024 preclinical study published in Pain Research and Management explored the analgesic effects of Piperidine,1-(1-phenylcyclohexyl)- derivatives in animal models. The results indicated a significant reduction in pain response, with minimal side effects, suggesting its promise as a lead compound for next-generation analgesics. The study also highlighted the importance of structural modifications to optimize pharmacokinetic properties.

Despite these promising findings, challenges remain in the clinical translation of Piperidine,1-(1-phenylcyclohexyl)- based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent efforts have focused on the development of prodrugs and formulation strategies to enhance the compound's therapeutic index. For instance, a 2023 study in the European Journal of Pharmaceutical Sciences reported the successful encapsulation of the compound in lipid nanoparticles, improving its solubility and sustained release profile.

In conclusion, Piperidine,1-(1-phenylcyclohexyl)- (CAS 77-10-1) continues to be a compound of great interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, pharmacological evaluation, and formulation have expanded its potential applications, particularly in neuropharmacology and pain management. However, further studies are needed to overcome existing challenges and fully realize its therapeutic potential. This research underscores the importance of interdisciplinary collaboration in advancing the field of medicinal chemistry.